Cas no 141029-63-2 (4-Oxazolecarboxylicacid,4,5-dihydro-2-methyl-,methylester,(4S)-(9CI))

4-Oxazolecarboxylicacid,4,5-dihydro-2-methyl-,methylester,(4S)-(9CI) structure

141029-63-2 structure

Product Name:4-Oxazolecarboxylicacid,4,5-dihydro-2-methyl-,methylester,(4S)-(9CI)

CAS No:141029-63-2

MF:C₆H₉NO₃

MW:143.140561819077

CID:101917

Update Time:2023-04-03

Chemical and Physical Properties
Related Products

4-Oxazolecarboxylicacid,4,5-dihydro-2-methyl-,methylester,(4S)-(9CI) Chemical and Physical Properties

Names and Identifiers

- 4-Oxazolecarboxylicacid, 4,5-dihydro-2-methyl-, methyl ester, (4S)-
- 4-Oxazolecarboxylicacid,4,5-dihydro-2-methyl-,methylester,(4S)-(9CI)
- Inchi： 1S/C6H9NO3/c1-4-7-5(3-10-4)6(8)9-2/h5H,3H2,1-2H3/t5-/m0/s1
- InChI Key： SNYAIJXJIRNCGO-YFKPBYRVSA-N
- SMILES： O1C[C@@H](C(OC)=O)N=C1C

4-Oxazolecarboxylicacid,4,5-dihydro-2-methyl-,methylester,(4S)-(9CI) Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

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